Cas no 389131-94-6 (4-Azidobutanol 1-(4-Methylbenzenesulfonate))

• Product Name: 4-Azidobutanol 1-(4-Methylbenzenesulfonate)
• CAS No: 389131-94-6
• MF: C₁₁H₁₅N₃O₃S
• MW: 269.32010102272
• CID: 1062579
• PubChem ID: 16115083
• Update Time: 2025-05-21

4-Azidobutanol 1-(4-Methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 4-Azidobutanol 1-(4-Methylbenzenesulfonate)
• toluenesulfonic acid 3-azidobutyl ester
• 389131-94-6
• SCHEMBL16599488
• 4-azidobutyl 4-methylbenzenesulfonate
• DB-262913
• 1-[(4-azidobutoxy)sulfonyl]-4-methylbenzene

• Inchi： 1S/C11H15N3O3S/c1-10-4-6-11(7-5-10)18(15,16)17-9-3-2-8-13-14-12/h4-7H,2-3,8-9H2,1H3
• InChI Key： VCNIVVPLEIFWQJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 269.08300
• Monoisotopic Mass: 269.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 101.50000
• LogP: 3.32436

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 4-Azidobutanol 1-(4-Methylbenzenesulfonate)

Comprehensive Overview of 4-Azidobutanol 1-(4-Methylbenzenesulfonate) (CAS No. 389131-94-6)

4-Azidobutanol 1-(4-Methylbenzenesulfonate), with the CAS number 389131-94-6, is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis, bioconjugation, and material science. This compound, often referred to as a key intermediate in click chemistry reactions, is widely utilized for its unique reactivity and versatility. Researchers and industries are increasingly exploring its applications in drug discovery, polymer modification, and bioorthogonal labeling, making it a subject of high interest in contemporary scientific discussions.

The molecular structure of 4-Azidobutanol 1-(4-Methylbenzenesulfonate) features an azido group (-N₃) and a tosylate (-OTs) moiety, which are critical for its functional properties. The azido group enables efficient participation in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. Meanwhile, the tosylate group serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This dual functionality makes the compound invaluable for designing complex molecular architectures, such as dendrimers, hydrogels, and targeted drug delivery systems.

In recent years, the demand for 4-Azidobutanol 1-(4-Methylbenzenesulfonate) has surged due to its role in bioconjugation techniques. Scientists leverage its azide group to label biomolecules like proteins, antibodies, and nucleic acids with minimal interference to their native functions. This capability is particularly relevant in proteomics and diagnostics, where precise tagging is essential for imaging and detection. Additionally, the compound's compatibility with aqueous environments aligns with the growing trend toward green chemistry and sustainable research practices.

Another area where CAS No. 389131-94-6 shines is in polymer science. Its reactive groups allow for the modular assembly of smart materials, such as stimuli-responsive polymers and self-healing coatings. These innovations address pressing industrial needs, including the development of eco-friendly adhesives and advanced biomedical devices. As industries prioritize sustainability, the compound's potential to reduce waste and energy consumption in synthesis processes further enhances its appeal.

Frequently searched questions related to 4-Azidobutanol 1-(4-Methylbenzenesulfonate) include: "How to handle azide compounds safely?", "Applications of click chemistry in drug development," and "Best practices for bioconjugation using tosylate derivatives." These queries reflect the compound's interdisciplinary relevance and the need for accessible, expert-level information. By addressing these topics, this overview aims to bridge the gap between academic research and practical implementation.

From a synthetic perspective, 4-Azidobutanol 1-(4-Methylbenzenesulfonate) is typically prepared through straightforward organic transformations, such as the tosylation of 4-azidobutanol. Detailed protocols for its synthesis and purification are available in peer-reviewed literature, ensuring reproducibility for lab-scale and industrial-scale production. Its stability under standard storage conditions (e.g., refrigeration in inert atmospheres) also contributes to its widespread adoption.

Looking ahead, the compound's role in emerging technologies like nanomedicine and bioimaging is poised to expand. For instance, its azide group can be coupled with alkyne-functionalized nanoparticles for targeted cancer therapy, a hot topic in precision medicine. Furthermore, advancements in artificial intelligence (AI)-assisted molecular design may unlock novel derivatives with enhanced properties, reinforcing the compound's position as a staple in modern chemistry.

In summary, 4-Azidobutanol 1-(4-Methylbenzenesulfonate) (CAS No. 389131-94-6) is a multifaceted compound with broad applications across scientific and industrial domains. Its unique chemical attributes, combined with the rising demand for efficient bioconjugation and sustainable materials, ensure its continued relevance. By staying abreast of technological trends and addressing common user inquiries, this overview underscores the compound's significance in advancing research and innovation.